Cas no 57245-31-5 (8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one)

8-Chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic organic compound featuring a benzoxazine core with a chloro substituent at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused ring system and electron-withdrawing chloro group enhance its utility in nucleophilic substitution and cyclization reactions. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework allows for precise modifications, enabling the development of targeted bioactive molecules. Researchers favor this intermediate for its versatility in constructing complex heterocycles, particularly in the synthesis of potential therapeutic agents.

8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one structure

57245-31-5 structure

Product Name:8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one

CAS No:57245-31-5

MF:C₈H₆ClNO₂

MW:183.591741085052

MDL:MFCD08111618

CID:891245

PubChem ID:8027209

Update Time:2025-06-09

8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

- 8-CHLORO-2H-1,4-BENZOXAZIN-3(4H)-ONE
- 8-chloro-4H-1,4-benzoxazin-3-one
- 8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 8-chloro-4H-2,3-dihydro-1,4-benzoxazin-3-one
- 8-chloro-2H-1,4-benzoxazin-3-ol
- STK628791
- SCHEMBL4261663
- Z274568256
- AB43540
- AC6385
- MFCD08111618
- STK697412
- DB-307452
- SY130716
- AKOS000404383
- 57245-31-5
- EN300-109147
- AKOS005561524
- 8-CHLORO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
- CS-0137592
- MDL： MFCD08111618
- Inchi： 1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
- InChI Key： MRMNWSPHQCJZBC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1OCC(N2)=O

Computed Properties

Exact Mass: 183.00900
Monoisotopic Mass: 183.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.393
Boiling Point: 362.652 °C at 760 mmHg
Flash Point: 173.126 °C
PSA: 38.33000
LogP: 1.80890

8-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

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